Cas no 2137618-24-5 (1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester)

1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester is a specialized organic compound featuring a piperidine backbone with an aminomethyl substituent and a tert-butyl ester group. Its structure provides steric hindrance and functional versatility, making it valuable in pharmaceutical and agrochemical synthesis. The tert-butyl ester enhances stability under acidic conditions, while the aminomethyl group offers reactivity for further derivatization. This compound is particularly useful as an intermediate in the development of bioactive molecules, where controlled reactivity and selective protection are required. Its well-defined stereochemistry and purity ensure consistent performance in complex synthetic pathways. Suitable for research and industrial applications, it meets high standards for reproducibility and process efficiency.

1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester structure

2137618-24-5 structure

Product Name:1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester

CAS No:2137618-24-5

MF:C₁₅H₃₀N₂O₂

MW:270.410904407501

CID:5257383

Update Time:2025-05-24

1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
- Inchi： 1S/C15H30N2O2/c1-14(2,3)11-7-8-12(9-16)17(10-11)13(18)19-15(4,5)6/h11-12H,7-10,16H2,1-6H3
- InChI Key： AWHUVPKJAAGYCE-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC(C(C)(C)C)CCC1CN

1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-364231-0.05g	tert-butyl 2-(aminomethyl)-5-tert-butylpiperidine-1-carboxylate	2137618-24-5	0.05g	$1140.0	2023-03-02
Enamine	EN300-364231-0.1g	tert-butyl 2-(aminomethyl)-5-tert-butylpiperidine-1-carboxylate	2137618-24-5	0.1g	$1195.0	2023-03-02
Enamine	EN300-364231-0.25g	tert-butyl 2-(aminomethyl)-5-tert-butylpiperidine-1-carboxylate	2137618-24-5	0.25g	$1249.0	2023-03-02
Enamine	EN300-364231-0.5g	tert-butyl 2-(aminomethyl)-5-tert-butylpiperidine-1-carboxylate	2137618-24-5	0.5g	$1302.0	2023-03-02
Enamine	EN300-364231-1.0g	tert-butyl 2-(aminomethyl)-5-tert-butylpiperidine-1-carboxylate	2137618-24-5	1g	$0.0	2023-06-07
Enamine	EN300-364231-2.5g	tert-butyl 2-(aminomethyl)-5-tert-butylpiperidine-1-carboxylate	2137618-24-5	2.5g	$2660.0	2023-03-02
Enamine	EN300-364231-5.0g	tert-butyl 2-(aminomethyl)-5-tert-butylpiperidine-1-carboxylate	2137618-24-5	5.0g	$3935.0	2023-03-02
Enamine	EN300-364231-10.0g	tert-butyl 2-(aminomethyl)-5-tert-butylpiperidine-1-carboxylate	2137618-24-5	10.0g	$5837.0	2023-03-02

1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester Related Literature

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5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

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Additional information on 1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic Acid, 2-(Aminomethyl)-5-(1,1-Dimethylethyl)-, 1,1-Dimethylethyl Ester

The compound CAS No: 21376-18-5, also known as 1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester, is a complex organic molecule with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential therapeutic applications.

Structural Insights: The molecule consists of a piperidine ring system with a carboxylic acid group at position 1. The substituents at positions 2 and 5 are an aminomethyl group and a tert-butyl group, respectively. The ester functionality at the carboxylic acid position further enhances its chemical versatility. This structure allows for various functional groups to interact in different chemical environments, making it a valuable substrate for further modifications.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and esterifications. The characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR and IR spectroscopy, confirming its molecular structure and purity.

Biological Applications: Studies have shown that CAS No: 21376-18-5 exhibits potential bioactivity in various cellular models. Its ability to modulate specific cellular pathways makes it a promising candidate for drug development. Researchers are exploring its role in anti-inflammatory and anti-cancer therapies, where its unique structure could provide novel mechanisms of action.

Material Science Applications: Beyond pharmacology, this compound has found applications in polymer chemistry as a building block for constructing advanced materials with tailored properties. Its ability to form stable ester linkages makes it useful in creating biodegradable polymers for biomedical applications.

Safety and Handling: As with all chemical compounds, proper handling procedures should be followed to ensure safety in the laboratory setting. This includes wearing appropriate personal protective equipment and maintaining good ventilation during synthesis and manipulation.

In conclusion, CAS No: 21376-18-5, or 1-Piperidinecarboxylic acid, 2-(aminomethyl)-5-(tert-butyl)-tert-butyl ester, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its continued exploration will undoubtedly contribute to breakthroughs in both medical and material sciences.